![molecular formula C18H16N4O3S B286676 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286676.png)
6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the triazolothiadiazole family, which has been extensively studied for its biological activities.
Mechanism of Action
The mechanism of action of 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that it may act by inhibiting various enzymes and proteins involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial and antifungal activities. Additionally, it has been found to have neuroprotective effects and may improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential therapeutic applications. However, one of the limitations is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for research involving 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to explore its potential as a lead compound for the development of new drugs with improved efficacy and bioavailability. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its chemical properties for use in various applications.
Synthesis Methods
The synthesis of 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multistep reaction. The first step involves the condensation of 2,3-dimethoxybenzaldehyde and 4-methoxybenzylamine to form the Schiff base. The Schiff base is then reacted with thiosemicarbazide to form the thiosemicarbazone intermediate. The final step involves the cyclization of the thiosemicarbazone intermediate to form the desired product.
Scientific Research Applications
6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its biological activities. It has been shown to exhibit anticancer, antimicrobial, antifungal, and anti-inflammatory activities. Additionally, it has been found to have potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.
Properties
Molecular Formula |
C18H16N4O3S |
---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
6-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H16N4O3S/c1-23-12-9-7-11(8-10-12)16-19-20-18-22(16)21-17(26-18)13-5-4-6-14(24-2)15(13)25-3/h4-10H,1-3H3 |
InChI Key |
AKWRJHXRYPCDIB-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=C(C(=CC=C4)OC)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=C(C(=CC=C4)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.